Cas no 2167905-96-4 (2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine
• CAS No: 2167905-96-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6358069
• PubChem ID: 165501689
• Update Time: 2025-10-29

2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine
• 2167905-96-4
• EN300-1476746

• Inchi： 1S/C10H18N4/c1-2-14-7-8(6-13-14)10-5-9(11)3-4-12-10/h6-7,9-10,12H,2-5,11H2,1H3
• InChI Key： RNILFZHVTZCXSN-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C1C=NN(CC)C=1)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.9Ų

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine (CAS No. 2167905-96-4)

2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2167905-96-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the piperidine and pyrazole classes, which are well-documented for their role in drug discovery and development. The presence of both ethyl and piperidine moieties in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The structural composition of 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine consists of a pyrazole ring substituted with an ethyl group at the 1-position and connected to a piperidine ring via an amine linkage at the 4-position. This configuration allows for diverse chemical modifications, enabling researchers to explore its pharmacokinetic and pharmacodynamic profiles. The compound’s ability to interact with multiple biological pathways has positioned it as a subject of interest in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their versatility in drug design. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine moiety into the pyrazole scaffold enhances the compound’s solubility and bioavailability, which are critical factors in drug development. This combination has led to increased interest in exploring the potential applications of 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine in treating various diseases.

One of the most compelling aspects of 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine is its potential as a scaffold for drug discovery. The compound’s dual functionality allows it to modulate multiple targets simultaneously, which is often necessary for addressing complex diseases. For instance, studies have shown that piperidine derivatives can interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The ethyl group at the 1-position of the pyrazole ring further enhances its ability to bind to biological targets, providing a basis for designing more effective drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of 2-(1-ethyl-1H-pyrazol-4-yl)piperidin-4-amine towards various biological targets. These computational models have been instrumental in identifying potential lead compounds that can be further optimized through medicinal chemistry approaches. By leveraging these tools, scientists have been able to accelerate the drug discovery process and bring novel therapeutic agents to market more efficiently.

The pharmacological profile of 2-(1-ethyl-1H-pyrazol-4-y)piperidin -4 -amine is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. For example, its ability to inhibit certain kinases has been observed in vitro, making it a candidate for treating cancers that rely on aberrant kinase activity. Additionally, its interaction with neurotransmitter receptors has raised interest in its potential as an adjunct therapy for neurological disorders.

In conclusion, 2-( 1 - ethyl - 1 H - pyrazol - 4 - yl ) piperidin - 4 - amine ( CAS No . 2167905 - 96 - 4 ) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities . Further studies are warranted to fully elucidate its therapeutic applications and optimize its pharmacological properties . As research continues , this compound may play a significant role in the development of next-generation drugs targeting various diseases .